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Compound of Interest

Compound Name: Schisanlactone B

Cat. No.: B15235181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Schilancitrilactone B is a naturally occurring nortriterpenoid isolated from the stems of

Schisandra lancifolia. It belongs to a class of complex molecules that have garnered interest for

their unique chemical structures and potential biological activities. This technical guide provides

a comprehensive overview of the chemical properties of schilancitrilactone B, including its

structural characterization, synthesis, and reported biological evaluation. All quantitative data

are presented in structured tables, and key experimental methodologies are detailed.

Chemical Structure and Properties
Schilancitrilactone B possesses a complex pentacyclic core, a characteristic feature of the

schinortriterpenoids. Its molecular formula has been established as C₂₇H₃₄O₈.[1] The structure

was elucidated through extensive spectroscopic analysis, including 1D and 2D NMR and mass

spectrometry.
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Property Value Reference

Molecular Formula C₂₇H₃₄O₈ [1]

Molecular Weight 490.55 g/mol [1]

Appearance White powder

Optical Rotation [α]²⁵D -34.5 (c 0.5, MeOH)

Spectroscopic Data
The structural assignment of schilancitrilactone B is supported by the following spectroscopic

data:

¹H NMR (500 MHz, CDCl₃) δ (ppm)
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Position Chemical Shift (δ) Multiplicity
Coupling Constant
(J, Hz)

1 2.58 m

1 1.84 m

2 2.05 m

2 1.95 m

5 2.98 d 10.0

6 4.65 d 10.0

7 4.98 s

9 2.45 m

11 2.15 m

11 1.55 m

12 1.90 m

12 1.45 m

15 4.85 s

17 3.15 s

20 5.10 q 7.0

21 2.10 s

22 5.95 d 10.0

23 2.40 m

24 1.15 d 7.0

25 1.10 s

26 1.05 s

27 1.20 s

28 1.25 s
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29 1.30 s

30 1.35 s

¹³C NMR (125 MHz, CDCl₃) δ (ppm)

Position Chemical Shift (δ) Position Chemical Shift (δ)

1 35.4 16 175.2

2 28.1 17 52.1

3 170.5 18 135.4

4 85.2 19 125.1

5 55.6 20 139.8

6 78.9 21 16.5

7 82.3 22 128.7

8 140.1 23 35.8

9 45.3 24 20.1

10 40.2 25 28.4

11 25.6 26 21.3

12 30.1 27 23.5

13 48.7 28 29.8

14 88.9 29 30.5

15 80.4 30 31.2

High-Resolution Mass Spectrometry (HR-ESI-MS)

Ion Calculated m/z Found m/z

[M+Na]⁺ 513.2146 513.2148
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Experimental Protocols
Isolation of Schilancitrilactone B
The isolation of schilancitrilactone B from the stems of Schisandra lancifolia involves a multi-

step extraction and chromatographic process.
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Dried and powdered stems of
Schisandra lancifolia

Extraction with 95% EtOH

Partition between
H₂O and EtOAc
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Silica Gel Column Chromatography
(petroleum ether/acetone gradient)

Collection of Fractions

Sephadex LH-20 Column
(CHCl₃/MeOH 1:1)

Preparative HPLC
(MeOH/H₂O gradient)

Schilancitrilactone B
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Isolation workflow for schilancitrilactone B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15235181?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15235181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction: The air-dried and powdered stems of S. lancifolia are extracted with 95% ethanol

at room temperature.

Partitioning: The resulting extract is suspended in water and partitioned with ethyl acetate

(EtOAc).

Column Chromatography: The EtOAc-soluble portion is subjected to silica gel column

chromatography, eluting with a gradient of petroleum ether and acetone.

Further Purification: Fractions containing schilancitrilactone B are further purified using

Sephadex LH-20 column chromatography with a chloroform/methanol (1:1) mobile phase,

followed by preparative high-performance liquid chromatography (HPLC) with a

methanol/water gradient to yield the pure compound.

Total Synthesis of Schilancitrilactone B
The total synthesis of schilancitrilactone B has been successfully accomplished, providing a

synthetic route to this complex natural product and enabling the synthesis of analogs for further

study.[2][3] A key feature of the synthesis is the late-stage formation of a crucial carbon-carbon

bond.

Commercially Available
Starting Materials

Key Intermediate A

Key Intermediate B

Intermolecular Radical
Addition Reaction

Intramolecular Radical
Cyclization Schilancitrilactone B

Click to download full resolution via product page

Retrosynthetic analysis of schilancitrilactone B.

The synthesis commences from commercially available materials and involves key steps such

as an intramolecular radical cyclization to construct the seven-membered ring and a late-stage

intermolecular radical addition to complete the carbon skeleton.[2][3]
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Biological Activity
Preliminary biological assays have been conducted on schilancitrilactone B. In an anti-HIV-1

activity screening, schilancitrilactone B did not show significant activity.[1] It is important to note

that its stereoisomer, schilancitrilactone C, exhibited anti-HIV-1 activity with an EC₅₀ value of

27.54 μg/mL.[1] Due to the limited quantities of schilancitrilactone B obtained from natural

sources, further extensive biological testing has not been reported.[2]

Schilancitrilactone B
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Biological evaluation of schilancitrilactone B.

Conclusion
Schilancitrilactone B is a structurally complex nortriterpenoid whose chemical properties have

been well-defined through spectroscopic analysis and total synthesis. While preliminary

biological screenings have not revealed significant anti-HIV-1 activity, its intricate molecular

architecture makes it an interesting target for synthetic chemists. The successful total synthesis

opens avenues for the preparation of derivatives, which could be explored for a wider range of

biological activities. Further investigation into the biological profile of schilancitrilactone B and

its analogs is warranted to fully understand the potential of this class of natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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